Trichlorofluoromethane Trichlorofluoromethane Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
Trichlorofluoromethane is a one-carbon compound that is methane in which the hydrogens have been replaced by three chlorine and one fluorine atom. It has a role as a refrigerant and an environmental contaminant. It is a halomethane and a chlorofluorocarbon.
Brand Name: Vulcanchem
CAS No.: 75-69-4
VCID: VC0166822
InChI: InChI=1S/CCl3F/c2-1(3,4)5
SMILES: C(F)(Cl)(Cl)Cl
Molecular Formula: CCl3F
CFCl3
Molecular Weight: 137.36 g/mol

Trichlorofluoromethane

CAS No.: 75-69-4

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VCID: VC0166822

Molecular Formula: CCl3F
CFCl3

Molecular Weight: 137.36 g/mol

Trichlorofluoromethane - 75-69-4

CAS No. 75-69-4
Product Name Trichlorofluoromethane
Molecular Formula CCl3F
CFCl3
Molecular Weight 137.36 g/mol
IUPAC Name trichloro(fluoro)methane
Standard InChI InChI=1S/CCl3F/c2-1(3,4)5
Standard InChIKey CYRMSUTZVYGINF-UHFFFAOYSA-N
Impurities Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
SMILES C(F)(Cl)(Cl)Cl
Canonical SMILES C(F)(Cl)(Cl)Cl
Boiling Point 74.7 °F at 760 mm Hg (NTP, 1992)
23.7 °C
24 °C
75°F
Colorform Volatile liquid or gas
Liquid at temperatures below 23.7 °C
Colorless liquid
Colorless to water-white ... liquid or gas (above 75 degrees F)
Density 1.49 at 63 °F (NTP, 1992)
1.494 at 17.2 °C/4 °C /Liquid/
Relative density (water = 1): 1.49
1.47
1.47 (Liquid at 75°F)
4.74(relative gas density)
Melting Point -168 °F (NTP, 1992)
-111.1 °C
-110.44 °C
-111 °C
-168°F
Physical Description Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
COLOURLESS GAS OR HIGHLY VOLATILE LIQUID WITH CHARACTERISTIC ODOUR.
Colorless to water-white, nearly odorless liquid or gas (above 75°F).
Description Trichlorofluoromethane appears as a clear light colored liquid. Nearly odorless. Denser than water. Poses low acute health hazard to humans. Primary hazard is to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates the soil to contaminate groundwater and nearby waterways.
Trichlorofluoromethane is a one-carbon compound that is methane in which the hydrogens have been replaced by three chlorine and one fluorine atom. It has a role as a refrigerant and an environmental contaminant. It is a halomethane and a chlorofluorocarbon.
Shelf Life The product is normally stable.
Solubility 10 to 50 mg/mL at 64° F (NTP, 1992)
0.01 M
Insoluble in water
In water, 1,100 mg/L at 25 °C
In water, 1300 mg/L at 20 °C
Soluble in alcohol, ether, other organic solvents
Solubility in water, g/100ml at 20 °C: 0.1
(75°F): 0.1%
Synonyms FC-11
fluorotrichloromethane
Freon 11
Genetron 11
trichlorofluoromethane
trichlorofluoromethane hydrate
trichlorofluoromethane, (18)F-labeled
trichloromonofluoromethane
Vapor Density 5.04 at 77 °F (NTP, 1992) (Relative to Air)
5.04 at 25 °C (Air = 1)
Relative vapor density (air = 1): 4.7
4.74
Vapor Pressure 792 mm Hg at 77 °F (NTP, 1992)
802.79 mmHg
803 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 89.0
690 mmHg
PubChem Compound 6389
Last Modified Nov 11 2021
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